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Compound of Interest

Compound Name: Chlorotris(trimethylsilyl)silane

Cat. No.: B1587828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorotris(trimethylsilyl)silane, with the chemical formula C9H27ClSi4, is a versatile

organosilicon compound.[1] This technical guide provides an in-depth overview of its physical

properties, handling protocols for air-sensitive materials, and its chemical reactivity, tailored for

professionals in research and development. Its unique characteristics make it a valuable

reagent in various applications, including as a silylating agent, in the synthesis of silicon-based

materials, and for surface modification.[1]

Physical Properties
The physical characteristics of Chlorotris(trimethylsilyl)silane are summarized in the table

below. These properties are crucial for its application in various chemical syntheses and

material science.
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Property Value Source

Molecular Weight 283.11 g/mol [2]

Appearance White powder [1]

Melting Point 50-52 °C

Boiling Point 93 °C @ 1.8 mmHg

Density 0.877 g/mL at 25 °C

Refractive Index 1.742

Solubility

Soluble in organic solvents

such as alcohol and ether;

slightly soluble in water

(reacts).

CAS Number 5565-32-2

Experimental Protocols: Handling and
Determination of Physical Properties
Chlorotris(trimethylsilyl)silane is sensitive to moisture and air. Therefore, its manipulation

and the determination of its physical properties require specialized techniques to ensure

sample integrity and experimental accuracy.

General Handling Procedures for Air-Sensitive Compounds:

Due to its reactivity with water, all manipulations of Chlorotris(trimethylsilyl)silane should be

conducted under an inert atmosphere, such as dry nitrogen or argon, using Schlenk line or

glove box techniques. Glassware must be rigorously dried in an oven and cooled under

vacuum or an inert gas stream before use. Solvents should be freshly distilled from appropriate

drying agents.

Determination of Physical Properties:

Melting Point: The melting point can be determined using a standard melting point

apparatus. The capillary tube should be filled with the compound inside a glove box to
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prevent exposure to atmospheric moisture.

Boiling Point: The boiling point at reduced pressure is determined by vacuum distillation. The

distillation setup should be assembled and purged with an inert gas before introducing the

compound.

Density: The density of this solid compound can be determined by methods such as gas

pycnometry, which measures the volume of the solid by displacing an inert gas. This should

be performed in a controlled atmosphere.

Refractive Index: As the compound is a solid at room temperature, its refractive index would

need to be measured on the molten liquid at a temperature above its melting point. This can

be done using a refractometer with a heated stage, ensuring the sample is protected from

the atmosphere.

Solubility: Qualitative solubility tests can be performed by adding a small amount of the

compound to various anhydrous solvents in vials under an inert atmosphere. The mixture is

then agitated and visually inspected for dissolution.

Chemical Properties and Reactivity
Chlorotris(trimethylsilyl)silane is a reactive compound, primarily due to the polar Si-Cl bond.

This reactivity is harnessed in various synthetic applications.

Reactivity and Stability:

Hydrolysis: It reacts with water and other protic solvents, leading to the hydrolysis of the Si-

Cl bond to form silanols, which can further condense to form siloxanes. This reactivity

necessitates its handling under anhydrous conditions.

Thermal Stability: The compound is thermally stable, with decomposition reported to begin at

temperatures above 300°C.[3]

Silylation Agent: It serves as an effective silylating agent, introducing the bulky and lipophilic

tris(trimethylsilyl)silyl group to various functional groups, which can be useful for protection or

to modify the properties of molecules.[1][4]
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Synthesis of Silicon-Based Materials: It is a precursor for the synthesis of more complex

silicon-containing molecules and polymers.[1]

Surface Modification: The compound can be used to modify surfaces, imparting

hydrophobicity and altering surface energy.[1]

Below is a diagram illustrating the key chemical reactions and applications of

Chlorotris(trimethylsilyl)silane.

Reactivity and Applications of Chlorotris(trimethylsilyl)silane
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Caption: Key reactions and applications of Chlorotris(trimethylsilyl)silane.

The following diagram outlines a general workflow for handling air-sensitive compounds like

Chlorotris(trimethylsilyl)silane for the determination of their physical properties.
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Workflow for Handling Air-Sensitive Compounds
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(Glove Box or Schlenk Line)

Dry and Prepare Glassware Prepare Anhydrous Solvents

Transfer Sample under
Inert Atmosphere

Perform Physical Property
Measurement
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Caption: General workflow for handling air-sensitive compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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